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Regulatory Landscape Overview

Octyl octanoate is regulated based on its use in different industries. The general frameworks for

pharmaceutical and chemical regulation in 2025 are evolving, with several key trends that could impact the

approval of excipients like octyl octanoate [1] [2]:

Digital Submissions: Regulators are moving towards digital formats like eCTD 4.0 for faster review

of submissions [1].
AI Oversight: The FDA and EU have issued new guidance on the use of AI in regulatory decision-

making and product development [1] [2].
Supply Chain Oversight: Regulations for Active Pharmaceutical Ingredients (APIs) and supply

chains are becoming more stringent globally, emphasizing traceability and quality [1].
Therapy-Specific Rules: Stricter Chemistry, Manufacturing, and Controls (CMC) rules are being

applied to complex products like cell and gene therapies [1].

Known Regulatory Status and Applications

The table below summarizes the established and emerging uses of octyl octanoate across industries, which

is key to understanding its regulatory pathway.
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Application Area Function / Use Reported Regulatory Status / Context

Cosmetics &
Personal Care [3] [4]

[5]

Emollient, skin conditioner,
solvent. Imparts a non-greasy feel

in creams and sunscreens [3] [4].

Listed in the EU's CosIng database for
cosmetic use [4].

Food & Beverage [3]

[6]

Flavoring agent, providing fruity

and sweet notes [3] [6].

Has GRAS (Generally Recognized as
Safe) status for certain applications in the
U.S. [4]. Must comply with food-grade

certification requirements [3].

Pharmaceuticals [3]

[4]

Excipient/solubilizer in lipid-based

drug delivery systems for poorly
water-soluble APIs [3] [4].

Used as a carrier in topical and

transdermal drug excipients [3]. Its
favorable safety profile makes it a

candidate for pharmaceutical formulations
[4].

Industrial
Lubricants [3] [4]

Base oil or co-solvent in high-
performance, bio-based synthetic

lubricants [3] [4].

Valued for its high oxidative stability and
potential biodegradability [3] [4].

Experimental Synthesis Protocol

For your comparison guide, including experimental data is crucial. The following validated protocol for

synthesizing octyl octanoate using an enzymatic method can be cited as supporting evidence. This method is

favored for its selectivity and milder conditions compared to chemical synthesis [7].
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Start Reaction Setup

Prepare Biocatalyst
Lipase from Rhizopus arrhizus

(250 International Units)

Combine Substrates
750 mM Octanol

850 mM Octanoic Acid

Add Reaction Solvent
n-Hexane

Set Reaction Conditions
Temperature: 35°C

Moisture: 3%
Agitation: 150 RPM

Incubate with Shaking

Monitor Reaction Progress
HPLC Analysis (C-18 column)

Mobile Phase: Methanol:Acetonitrile (60:40)

Target: 70% Acylation Yield
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Key Experimental Details [7]:

Biocatalyst: Lipase from Rhizopus arrhizus, used as "lipase bearing dead mycelia."
Analytical Method: Product (octyl octanoate) concentration was analyzed by HPLC with a C-18

column and a Diode Array Detector (DAD) at λmax 210 nm.
Reported Outcome: This protocol achieved a 70% acylation yield with high specificity.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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